Cas no 4147-84-6 (Terephthalic acid, bis(trimethylsilyl) ester)

Terephthalic acid, bis(trimethylsilyl) ester structure
4147-84-6 structure
Product Name:Terephthalic acid, bis(trimethylsilyl) ester
CAS No:4147-84-6
MF:C14H22O4Si2
MW:310.493086338043
CID:2666202
PubChem ID:521057
Update Time:2025-04-21

Terephthalic acid, bis(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

    • Terephthalic acid bis(trimethylsilyl) ester
    • 1,4-Benzenedicarboxylic acid, bis(trimethylsilyl) ester
    • Q63395895
    • DTXSID301346250
    • Terephthalic acid bis(trimethylsilyl)ester
    • 4147-84-6
    • Bis(trimethylsilyl) terephthalate
    • Terephthalic acid trimethylsilyl ester
    • Terephthalic acid (tms)
    • bis(trimethylsilyl)terephthalate
    • SCHEMBL8460883
    • Terephthalic acid, bis(trimethylsilyl) ester
    • Terephthalic acid, 2TMS derivative
    • XNDCJULFVFHXBR-UHFFFAOYSA-N
    • Inchi: 1S/C14H22O4Si2/c1-19(2,3)17-13(15)11-7-9-12(10-8-11)14(16)18-20(4,5)6/h7-10H,1-6H3
    • InChI Key: XNDCJULFVFHXBR-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)OC(C1C=CC(=CC=1)C(=O)O[Si](C)(C)C)=O

Computed Properties

  • Exact Mass: 310.10566225Da
  • Monoisotopic Mass: 310.10566225Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 3.67000
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